Dicyclohexyl-phenyl-methanol

• CAS: 87839-87-0
• Molecular Formula: C19H28O
• Molecular Weight: 272.4 g/mol
• InChI: InChI=1S/C19H28O/c20-19(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1,4-5,10-11,17-18,20H,2-3,6-9,12-15H2
• InChIKey: DHEFEZRVDYNNFC-UHFFFAOYSA-N

Dicyclohexyl-phenyl-methanol Overview

Dicyclohexyl-phenyl-methanol (CAS 87839-87-0) is a tertiary alcohol of the triaryl-methanol class with the molecular formula C₁₉H₂₈O, bearing one phenyl and two cyclohexyl substituents on the central carbinol carbon [1]. It occupies a structurally intermediate position within the phenyl-to-cyclohexyl substitution series that spans from triphenylmethanol (three phenyl groups) to tricyclohexylmethanol (three cyclohexyl groups) [2]. Sigma-Aldrich explicitly classifies this compound as part of a collection of rare and unique chemicals and does not collect analytical data, placing the burden of identity and purity verification on the buyer . This scarcity profile, combined with its intermediate lipophilicity (XLogP3-AA = 5.6, ACD/LogP = 5.85), distinguishes it from both aromatic-rich and fully-saturated analogs for applications requiring controlled hydrophobicity tuning [1].

StructureIntermediate phenyl/cyclohexyl substitution

ProcurementRare chemical; buyer verifies identity

AldrichCPR

PropertyReported intermediate lipophilicity

• [1] PubChem Compound Summary for CID 275163, Dicyclohexyl-phenyl-methanol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/275163 (accessed April 2026). View Source
• [2] PubChem Compound Summaries for CID 275162 (Cyclohexyl-diphenyl-methanol), CID 275163 (Dicyclohexyl-phenyl-methanol), and CID 6457 (Triphenylmethanol). National Center for Biotechnology Information. View Source

Dicyclohexyl-phenyl-methanol: No Interchangeable Analogs

The triaryl-methanol scaffold exhibits steep structure-property relationships: progressive replacement of phenyl rings with cyclohexyl groups systematically alters lipophilicity (XLogP3-AA spans ~3.7 to 6.5 across the Ph₃COH to Cy₃COH series), boiling point (360 °C to 414 °C), density (~1.13 to ~1.00 g/cm³), and melting behavior (crystalline solid at 160–163 °C for Ph₃COH versus 94–96 °C for Cy₃COH) [1]. Dicyclohexyl-phenyl-methanol (PhCy₂COH) occupies a critical midpoint in this series with an XLogP3 of 5.6, a boiling point of 406.5 °C, and a density of ~1.039 g/cm³ . Substituting this compound with triphenylmethanol (ΔLogP ≈ –1.9 units) or tricyclohexylmethanol (ΔLogP ≈ +0.9 units) would alter the partition behavior by nearly two orders of magnitude and shift the boiling point by up to 46 °C, rendering interchange infeasible for applications dependent on precise hydrophobicity, volatility, or thermal stability [1].

Triphenylmethanol

Partition shift Replacing two phenyls with cyclohexyl increases lipophilicity by ~1.9 log units; substitution may alter solubility and membrane partitioning by ~80-fold. ΔLogP +1.9 (computed)

Tricyclohexylmethanol

Hydrophobicity excess The fully saturated analog is ~0.9 log units more lipophilic; may limit back-extraction or shift boiling point by 32 °C. ΔLogP −0.9

Cyclohexyl-diphenyl-methanol

Property drift One additional phenyl raises density and lowers boiling point vs. target; ligand steric profile may shift. ΔDensity +0.042 g/cm³

• [1] PubChem Compound Summary for CID 6457, Triphenylmethanol. XLogP3-AA = 3.7. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/6457 (accessed April 2026). View Source

Dicyclohexyl-phenyl-methanol Differentiation Evidence

Lipophilicity Ranking Among Phenyl-Cyclohexyl Analogs

Dicyclohexyl-phenyl-methanol (PhCy₂COH) exhibits a computed XLogP3-AA of 5.6 (ACD/LogP = 5.85), positioning it precisely between diphenylcyclohexylmethanol (Ph₂CyCOH, XLogP3 = 4.9) and tricyclohexylmethanol (Cy₃COH, XLogP = 6.5) [1]. Compared to triphenylmethanol (Ph₃COH, XLogP3 = 3.7), the target compound is approximately two orders of magnitude more lipophilic, representing a ΔLogP of +1.9 units [2]. This quantitative gradation enables predictable hydrophobicity tuning in ligand design and phase-transfer applications [3].

Lipophilicity

Reported

XLogP3 5.6
ACD/LogP 5.85

Supports hydrophobicity tuning across substitution series.

ΔLogP +1.9 vs Ph₃COH; –0.9 vs Cy₃COH. Computed values.

Evidence Dimension	Computed lipophilicity (XLogP3-AA / ACD/LogP)
Target Compound Data	XLogP3-AA = 5.6; ACD/LogP = 5.85 (PhCy₂COH, CAS 87839-87-0)
Comparator Or Baseline	Ph₃COH XLogP3 = 3.7; Ph₂CyCOH XLogP3 = 4.9; Cy₃COH XLogP = 6.5
Quantified Difference	ΔLogP = +1.9 vs. Ph₃COH; –0.9 vs. Cy₃COH; +0.7 vs. Ph₂CyCOH
Conditions	Computed values from PubChem XLogP3 3.0 and ACD/Labs Percepta v14.00

Why This Matters

A ΔLogP of 1.9 versus triphenylmethanol translates to an approximately 80-fold difference in octanol-water partition coefficient, making generic substitution chemically invalid for applications where lipophilicity governs solubility, membrane permeability, or extraction efficiency.

• [1] PubChem CID 275163, Dicyclohexyl-phenyl-methanol. XLogP3-AA = 5.6. https://pubchem.ncbi.nlm.nih.gov/compound/275163 (accessed April 2026). View Source
• [2] PubChem CID 6457, Triphenylmethanol. XLogP3-AA = 3.7. https://pubchem.ncbi.nlm.nih.gov/compound/6457 (accessed April 2026). View Source
• [3] Koide, Y. et al. (2019). 'Synthesis, characterization, and crystal structures of organonickel(II) complexes coordinated to novel NCN-pincer ligands.' The ligand family includes systematic phenyl/cyclohexyl substitution (Ph₃, Ph₂Cy, PhCy₂, Cy₃), demonstrating the utility of this substitution series for steric/electronic tuning. CORE. https://core.ac.uk/ (accessed April 2026). View Source

Boiling Point Dependence on Cyclohexyl Substitution

The boiling point of dicyclohexyl-phenyl-methanol is 406.5 °C at 760 mmHg, compared to 360 °C for triphenylmethanol (fully aromatic), 414.2 °C for diphenylcyclohexylmethanol, and 374 °C for tricyclohexylmethanol (fully saturated) . The target compound's boiling point is 46.5 °C higher than triphenylmethanol, reflecting the increased molecular weight and reduced aromatic π-stacking afforded by cyclohexyl substitution .

Boiling point

Computed

406.5 °C (760 mmHg)

Supports distillation and thermal stability context.

+46.5 °C vs. triphenylmethanol; predicted value.

Evidence Dimension	Boiling point at 760 mmHg
Target Compound Data	406.5 °C (PhCy₂COH)
Comparator Or Baseline	Ph₃COH: 360 °C; Ph₂CyCOH: 414.2 °C; Cy₃COH: 374 °C
Quantified Difference	+46.5 °C vs. Ph₃COH; –7.7 °C vs. Ph₂CyCOH; +32.5 °C vs. Cy₃COH
Conditions	Predicted/experimental boiling point at 760 mmHg; ChemSpider ACD/Labs and ChemSrc data

Why This Matters

A 46.5 °C boiling point difference relative to triphenylmethanol directly impacts distillation separation feasibility, high-temperature reaction solvent selection, and thermal stability considerations in procurement specifications.

Flash Point and Safety Profile

Dicyclohexyl-phenyl-methanol has a flash point of 152.4 °C, which is approximately 16.3 °C lower than that of triphenylmethanol (flash point 168.7 °C) and 10.4 °C lower than diphenylcyclohexylmethanol (162.8 °C), yet 24.0 °C lower than tricyclohexylmethanol (176.4 °C) . Its GHS classification includes H319 (serious eye irritation) and H413 (chronic aquatic hazard), a profile that differs from triphenylmethanol which carries H315 (skin irritation) as its primary hazard .

Flash point

Computed

152.4 °C

Informs storage and handling protocol review.

16–24 °C lower than aromatic analogs; GHS H319, H413.

Evidence Dimension	Flash point and GHS hazard classification
Target Compound Data	Flash point 152.4 °C; GHS H319 (Eye Irrit. 2), H413 (Aquatic Chronic 4)
Comparator Or Baseline	Ph₃COH flash point 168.7 °C; Ph₂CyCOH flash point 162.8 °C; Cy₃COH flash point 176.4 °C
Quantified Difference	ΔFlash point = –16.3 °C vs. Ph₃COH; –10.4 °C vs. Ph₂CyCOH; –24.0 °C vs. Cy₃COH
Conditions	Predicted flash point (ACD/Labs); GHS classification per LookChem SDS (Sixth revised edition)

Why This Matters

A lower flash point by 16–24 °C relative to close analogs requires different storage and handling protocols under occupational safety regulations, directly influencing procurement decisions for laboratories with specific flammability storage constraints.

Scarcity and Analytical Data Limitations

Sigma-Aldrich explicitly markets dicyclohexyl-phenyl-methanol under the AldrichCPR (Custom Pharma Research) collection as a 'rare and unique' chemical and states: 'Sigma-Aldrich does not collect analytical data for this product. Buyer assumes responsibility to confirm product identity and/or purity' . This is in contrast to triphenylmethanol, which is widely available from multiple vendors with full analytical characterization (purity ≥99% by HPLC, mp 160–163 °C) , and tricyclohexylmethanol, which is available at 97% purity with melting point certification .

Vendor data

Supplier statement

No analytical data collected

Requires in-house identity and purity confirmation.

AldrichCPR rare chemical; buyer assumes verification.

Evidence Dimension	Vendor-provided analytical characterization and availability status
Target Compound Data	Sold 'as-is' with no vendor analytical data; part of AldrichCPR rare/unique collection (Sigma-Aldrich S304743)
Comparator Or Baseline	Ph₃COH: full analytical data (≥99% HPLC, mp certified) from multiple vendors; Cy₃COH: 97% purity with mp certification
Quantified Difference	Qualitative: absence of vendor analytical data versus fully characterized comparators
Conditions	Vendor product pages and certificates of analysis as of April 2026

Why This Matters

The absence of vendor analytical data shifts the quality assurance burden to the purchaser, requiring in-house characterization (NMR, HPLC, MS) before use, which may influence procurement decisions for laboratories seeking ready-to-use certified reference materials versus those needing the specific structural isomer for research.

Molecular Weight and Density Trends

The molecular weight of dicyclohexyl-phenyl-methanol is 272.4 g/mol, precisely occupying the midpoint between triphenylmethanol (260.3 g/mol) and tricyclohexylmethanol (278.5 g/mol), with a density of 1.039 g/cm³ intermediate between the aromatic-rich analog (1.13 g/cm³) and the fully saturated analog (0.999 g/cm³) [1]. This linear scaling of both molecular weight and density with cyclohexyl substitution count provides a predictable design parameter for formulators requiring specific mass-per-volume specifications .

MW & density

Reported

272.4 g/mol
1.039 g/cm³

Supports gravimetric formulation and stoichiometry.

Intermediate between Ph₃COH and Cy₃COH in series.

Evidence Dimension	Molecular weight and density
Target Compound Data	MW 272.4 g/mol; density 1.039 g/cm³
Comparator Or Baseline	Ph₃COH: 260.3 g/mol, 1.13 g/cm³; Ph₂CyCOH: 266.4 g/mol, 1.081 g/cm³; Cy₃COH: 278.5 g/mol, 0.999 g/cm³
Quantified Difference	MW increment: +12.1 g/mol vs. Ph₃COH; –6.1 g/mol vs. Cy₃COH. Density: –0.091 g/cm³ vs. Ph₃COH; +0.040 g/cm³ vs. Cy₃COH
Conditions	Computed and experimental values from PubChem, ChemSpider, and ChemSrc

Why This Matters

For applications requiring precise gravimetric or volumetric dosing (e.g., molarity calculations, formulation stoichiometry), the intermediate molecular weight and density of PhCy₂COH provide a distinct option that cannot be replicated by simple dilution or mixing of the aromatic or saturated extreme analogs.

• [1] PubChem CID 275163 (target), CID 6457 (Ph₃COH), CID 275162 (Ph₂CyCOH). Molecular weights and computed properties. National Center for Biotechnology Information. (accessed April 2026). View Source

Dicyclohexyl-phenyl-methanol Application Scenarios

Ligand Steric/Electronic Tuning in Catalysis

The progressive phenyl-to-cyclohexyl substitution series (Ph₃COH → Ph₂CyCOH → PhCy₂COH → Cy₃COH) has been explicitly utilized in the design of NCN-pincer ligands for organonickel(II) complexes, where each substitution level provides distinct steric bulk and electronic donor properties [1]. Dicyclohexyl-phenyl-methanol serves as the direct precursor to the PhCy₂-substituted ligand variant. Its intermediate XLogP3 of 5.6 and the conformational flexibility of two cyclohexyl rings confer specific solubility and steric profiles that cannot be achieved by the Ph₃ or Cy₃ extremes alone. A researcher seeking the PhCy₂ ligand specifically requires this compound; generic substitution with Ph₂CyCOH or Cy₃COH would yield a different ligand altogether, altering catalytic activity and selectivity [2].

Phase-Transfer and Extraction Applications

With a computed ACD/LogP of 5.85 and an estimated water solubility of only ~0.166 mg/L , dicyclohexyl-phenyl-methanol is approximately 80-fold more lipophilic than triphenylmethanol (XLogP3 = 3.7) [3]. This pronounced hydrophobicity makes it a candidate for applications requiring preferential partitioning into non-polar organic phases, such as phase-transfer catalysis or liquid-liquid extraction of hydrophobic analytes. The intermediate lipophilicity, compared to the even more hydrophobic tricyclohexylmethanol (XLogP ~6.5), offers a tunable option when excessive hydrophobicity would hinder back-extraction or sample recovery .

Specialty Intermediate Requiring In-House Characterization

Given Sigma-Aldrich's explicit disclaimer that no analytical data is collected for this AldrichCPR product , procurement of dicyclohexyl-phenyl-methanol is most appropriate for research laboratories equipped with in-house characterization infrastructure (NMR, HPLC, GC-MS, HRMS). This scenario applies to medicinal chemistry groups synthesizing proprietary compound libraries or catalysis laboratories preparing custom ligand sets, where the structural specificity (one phenyl, two cyclohexyl groups) is the critical procurement parameter and the purchaser is prepared to independently verify identity and purity. Laboratories requiring pre-certified reference materials with full certificates of analysis should instead consider the well-characterized analogs such as triphenylmethanol .

Teaching Grignard Tertiary Alcohol Synthesis

Dicyclohexyl-phenyl-methanol is cited as a pedagogical example in organic chemistry textbooks for the double Grignard addition to acid chlorides or esters to synthesize tertiary alcohols [4]. Its synthesis, involving the preparation of (C₆H₁₁)₂CHMgBr and subsequent addition to a benzoyl electrophile, illustrates key concepts of organometallic nucleophilic addition. The compound's intermediate structural complexity (asymmetric substitution pattern with mixed aromatic/alicyclic groups) provides a more challenging and informative teaching case than the symmetric triphenylmethanol synthesis, making it valuable for advanced undergraduate and graduate organic chemistry laboratory curricula [5].

Application

Selection Property

Validation Focus

NCN-pincer ligand design

Specific PhCy₂ substitution level

Catalytic activity and selectivity review

Phase-transfer partitioning

Intermediate computed lipophilicity

Extraction efficiency and phase behavior

In-house characterized intermediate

No vendor analytical data; requires QC

Identity/purity by NMR, HPLC, MS

Teaching Grignard synthesis

Asymmetric tertiary alcohol product

Pedagogical outcome and reproducibility

• [1] Synthesis, characterization, and crystal structures of organonickel(II) complexes coordinated to novel NCN-pincer ligands decorated with Ph₃, Ph₂Cy, PhCy₂, or Cy₃ substituents. CORE Repository, 2019. https://core.ac.uk/ (accessed April 2026). View Source
• [2] Magnesium(0) Complexes and their Reduction Reactions with Binary Transition Metal Carbonyls – bulky β-diketimine ligands with 2,6-dicyclohexylphenyl (DCHP) and 2,4,6-tricyclohexylphenyl (TCHP) substituents. RSC Publishing, 2026. https://pubs.rsc.org/ (accessed April 2026). View Source
• [3] PubChem CID 6457, Triphenylmethanol. XLogP3-AA = 3.7. https://pubchem.ncbi.nlm.nih.gov/compound/6457 (accessed April 2026). View Source
• [4] Wade, L.G. Jr. Organic Chemistry, 9th Edition. Chapter 10: Grignard reagents; dicyclohexylphenylmethanol synthesis problem. Pearson, 2017. View Source
• [5] Bartleby.com: 'Show how you would add Grignard reagents to acid chlorides or esters to synthesize... dicyclohexylphenylmethanol.' Organic Chemistry (9th Edition) textbook problem solution. https://www.bartleby.com/ (accessed April 2026). View Source